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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Boc-Thr-OH in
Peptide Synthesis
N-tert-Butoxycarbonyl-L-threonine, commonly abbreviated as Boc-Thr-OH, is a cornerstone

derivative of the amino acid L-threonine. Its strategic importance lies in the temporary

protection of the α-amino group by the tert-butoxycarbonyl (Boc) group. This modification is

fundamental to modern peptide synthesis, a process that builds peptides by sequentially

adding amino acids. The Boc protecting group prevents unwanted side reactions at the amino

terminus, allowing for controlled and specific peptide bond formation at the carboxyl terminus.

This guide provides a comprehensive technical overview of Boc-Thr-OH, from its core chemical

and physical properties to its practical application in solid-phase peptide synthesis (SPPS).

Chemical Structure and Molecular Weight
Boc-Thr-OH is characterized by the presence of a bulky tert-butoxycarbonyl group attached to

the nitrogen atom of the L-threonine backbone. This structure is key to its function in peptide
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synthesis.

Key Identifiers:

IUPAC Name: (2S,3R)-2-[(tert-butoxycarbonyl)amino]-3-hydroxybutanoic acid[1]

Synonyms: N-(tert-Butoxycarbonyl)-L-threonine, Boc-L-threonine

CAS Number: 2592-18-9[1][2][3][4][5]

EC Number: 219-987-6[5]

Molecular Formula: C9H17NO5[1][2][3][5]

The molecular weight of Boc-Thr-OH is a critical parameter for stoichiometric calculations in

synthesis protocols. Based on its molecular formula, the calculated molecular weight is 219.23

g/mol .[1][5]

Physicochemical Properties
The physical and chemical properties of Boc-Thr-OH dictate its handling, storage, and

reactivity. These properties are summarized in the table below.

Property Value Source(s)

Appearance White to off-white solid [3]

Melting Point 80-82 °C

Optical Activity
[α]20/D −8.5±1°, c = 1% in

acetic acid

Storage Temperature −20°C

Solubility
Soluble in various organic

solvents

Purity ≥97.0% to ≥98.0% (typical) [3]
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The Rationale for Boc Protection in Peptide
Synthesis
The choice of the Boc protecting group is a deliberate one, rooted in the principles of

orthogonal protection strategies in multi-step organic synthesis. The Boc group is stable under

the basic or nucleophilic conditions required for peptide coupling but can be readily removed

under acidic conditions, typically with trifluoroacetic acid (TFA). This differential reactivity is the

lynchpin of the Boc/Bzl strategy in solid-phase peptide synthesis.

The bulky tert-butyl group also provides steric hindrance, which can help to prevent

racemization at the α-carbon during activation and coupling steps, thereby preserving the

stereochemical integrity of the final peptide.

Experimental Protocol: Incorporation of Boc-Thr-OH
in Boc-SPPS
The following is a generalized, yet detailed, protocol for the incorporation of a Boc-Thr-OH

residue into a growing peptide chain using manual Boc-based solid-phase peptide synthesis.

Workflow for a Single Coupling Cycle:
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Figure 1: General workflow for the incorporation of Boc-Thr-OH in Boc-SPPS.

Step-by-Step Methodology:

Resin Preparation and Swelling:

Place the appropriate resin (e.g., Merrifield or PAM resin) in a reaction vessel.

Wash the resin with dichloromethane (DCM) three times for one minute each.
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Swell the resin in DCM for a minimum of 30 minutes. The rationale here is to allow the

solvent to permeate the polymer matrix, making the reactive sites accessible.

Nα-Boc Deprotection:

Drain the DCM from the swollen resin.

Add a solution of 25-50% trifluoroacetic acid (TFA) in DCM to the resin.

Agitate for 1-2 minutes, then drain.

Add a fresh portion of the TFA/DCM solution and agitate for 20-30 minutes. This two-step

deprotection ensures complete removal of the Boc group.

Washing and Neutralization:

Wash the resin sequentially with DCM (3x), isopropanol (1x), and DCM (3x) to remove

residual TFA and the cleaved tert-butyl carbocation.

Neutralize the newly formed trifluoroacetate salt of the N-terminal amine by washing with a

5-10% solution of diisopropylethylamine (DIEA) in DCM or N,N-dimethylformamide (DMF)

for 2-5 minutes (2x). This step is crucial to liberate the free amine necessary for the

subsequent coupling reaction.

Wash again with DCM (3x) and DMF (3x) to remove excess base.

Amino Acid Activation and Coupling:

In a separate vessel, dissolve Boc-Thr-OH (3-4 equivalents relative to the resin loading)

and an activating agent such as HBTU/HOBt (3-4 equivalents) in DMF.

Add DIEA (6-8 equivalents) to the activation mixture. The base facilitates the formation of

the active ester.

Add the activated amino acid solution to the neutralized resin.

Agitate the reaction mixture for 1-2 hours.
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Monitoring and Washing:

Perform a qualitative test, such as the Kaiser test, to monitor the completion of the

coupling reaction. A negative result (yellow beads) indicates a complete reaction.

Once the coupling is complete, drain the reaction solution and wash the resin thoroughly

with DMF (3x) and DCM (3x) to remove any unreacted reagents and byproducts.

This cycle is then repeated for the subsequent amino acids in the desired peptide sequence.

Safety and Handling
Boc-Thr-OH is generally considered non-hazardous.[6][7] However, standard laboratory safety

practices should always be followed. This includes wearing appropriate personal protective

equipment (PPE) such as safety glasses and gloves. It is important to handle the compound in

a well-ventilated area. For detailed safety information, always consult the latest Safety Data

Sheet (SDS) provided by the supplier.[7]

Conclusion
Boc-Thr-OH is an indispensable reagent in the field of peptide chemistry. Its well-defined

chemical structure and predictable reactivity under the conditions of Boc-based solid-phase

peptide synthesis make it a reliable building block for the synthesis of complex peptides. A

thorough understanding of its properties and the rationale behind its use is essential for

researchers and scientists aiming to design and execute successful peptide synthesis

strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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